2-({1,5-Dicyano-4-oxo-3-azaspiro[5.5]undec-1-EN-2-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide

• Molecular Formula: C22H24N4O2S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 2-[(1,5-dicyano-2-oxo-3-azaspiro[5.5]undec-4-en-4-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H24N4O2S/c1-14-6-7-18(15(2)10-14)25-19(27)13-29-21-17(12-24)22(8-4-3-5-9-22)16(11-23)20(28)26-21/h6-7,10,16H,3-5,8-9,13H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: YPSQXYPLCZTDKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=C(C3(CCCCC3)C(C(=O)N2)C#N)C#N)C

Description

2-({1,5-Dicyano-4-oxo-3-azaspiro[5.5]undec-1-EN-2-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide is a complex organic compound with a unique spirocyclic structure. This compound is characterized by its azaspiro core, which is a bicyclic system containing a nitrogen atom. The presence of cyano groups and a dimethylphenyl acetamide moiety further adds to its chemical complexity. This compound is primarily used in research and development settings, particularly in the fields of organic chemistry and medicinal chemistry .

Preparation Methods

The synthesis of 2-({1,5-Dicyano-4-oxo-3-azaspiro[5.5]undec-1-EN-2-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide involves multiple steps. One of the key synthetic routes includes the annulation of the cyclopentane ring and the four-membered ring. These approaches employ readily available starting materials and conventional chemical transformations. The reaction conditions typically involve minimal chromatographic purifications to afford the title compound .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the cyano groups into amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-({1,5-Dicyano-4-oxo-3-azaspiro[5.5]undec-1-EN-2-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-({1,5-Dicyano-4-oxo-3-azaspiro[5.5]undec-1-EN-2-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide involves its interaction with specific molecular targets. The cyano groups and the azaspiro core play a crucial role in its binding to enzymes and receptors. This interaction can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar compounds include other azaspiro derivatives and cyano-containing compounds. Compared to these, 2-({1,5-Dicyano-4-oxo-3-azaspiro[5.5]undec-1-EN-2-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide is unique due to its specific combination of functional groups and its spirocyclic structure. This uniqueness contributes to its distinct chemical and biological properties .